Dimethyl(dimethylamino)silane
Overview
Description
Dimethyl(dimethylamino)silane is a useful research compound. Its molecular formula is C4H13NSi and its molecular weight is 103.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Silicon Oxynitride Thin Films : Tris(dimethylamino)silane has been used as an organosilicon source for depositing silicon oxynitride thin films. These films, varying from Si3N4 to SiO2, were deposited on silicon substrates at low temperatures (<150 °C) using electron cyclotron resonance plasma-enhanced chemical vapor deposition. The film quality and composition were measured by various spectroscopy methods, indicating low levels of carbon and bonded hydrogen (Boudreau, Boumerzoug, Mascher, & Jessop, 1993).
Silylating Agent for Surface-Modified Silica : The reaction of triorganyl(dimethylamino)silanes with surface-hydrated silicon dioxide has been studied, indicating that these silylating agents form stable and relatively volatile products. The reaction yields a dense grafted layer on silicon-dioxide surfaces, useful in various applications (Szabó, Ha, Schneider, Zeltner, & Kováts, 1984).
ISFET Gates : A method for obtaining ISFET gates involves bonding thin silica layers on silicon substrates with monofunctional silanes, such as γ-cyanopropyldimethyl(dimethylamino)silane. This approach results in a selective response for certain ions and can be used for ion sensing and detecting various chemical species (Bataillard, Clechet, Jaffrezic‐Renault, Kong, & Martelet, 1987).
Low-Pressure Chemical Vapor Deposition of Silicon Nitride : Tri(dimethylamino)silane (TDMAS) has been investigated for synthesizing silicon nitride films by low-pressure chemical vapor deposition. The study found that TDMAS with NH3 can produce stoichiometric silicon nitride films containing minimal carbon impurities (Levy, Lin, Grow, Boeglin, & Shalvoy, 1996).
Surface Modification Agents : N-silyldimethylamines, including compounds derived from (dimethylamino)silanes, have been demonstrated as efficient for chemical surface modification of hydroxylated silicon dioxide preparations. They offer enhanced hydrolytic stability due to their structure (Schneider, Cloux, Fóti, & Kováts, 1990).
properties
IUPAC Name |
N-dimethylsilyl-N-methylmethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H13NSi/c1-5(2)6(3)4/h6H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNLUHXUFCCNNIB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)[SiH](C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H13NSi |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
103.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl(dimethylamino)silane | |
CAS RN |
22705-32-4 |
Source
|
| Record name | N,N,1,1-Tetramethylsilanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22705-32-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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